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Core Principles

Samarium-Neodymium (Sm-Nd) dating is a radiometric method used to determine the age of
rocks and meteorites, based on the alpha decay of the samarium isotope

147147
Sm to the stable neodymium isotope
143143

Nd.[1][2] This technique is particularly valuable for dating ancient geological materials due to
the long half-life of

147147

Sm.[2][3][4] Samarium and neodymium are rare earth elements, which makes them relatively
immobile during geological processes like sedimentation and metamorphism, thus preserving
the isotopic system.[1][5]

The fundamental principle relies on the decay of the parent isotope,
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147147
Sm, to the daughter isotope,
143143

Nd, through the emission of an alpha particle.[5] The rate of this decay is constant and is
characterized by a half-life of approximately 106 billion years.[2][4] By measuring the ratio of
the radiogenic daughter isotope (

143143

Nd) to a non-radiogenic, stable isotope of neodymium (

144144

Nd), and the ratio of the parent isotope (

147147

Sm) to the same stable neodymium isotope (

144144

Nd), the age of the sample can be determined.[1][5] The isotope

144144

Nd is used for normalization because it is stable and relatively abundant.[5]

The age is typically determined using the isochron method.[1][2] This involves analyzing
several minerals from the same rock or several different cogenetic rocks that formed at the
same time from the same source.[2][4] These different minerals or rocks will have incorporated
different amounts of Sm and Nd during their formation, leading to different Sm/Nd ratios.[1][4]
When these samples are plotted on a graph of

143143
Nd/

144144

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://grokipedia.com/page/Samarium%E2%80%93neodymium_dating
https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://www.wjec.co.uk/media/1qsdxyps/samarium-neodimium-dating-version-2.docx
https://en.wikipedia.org/wiki/Samarium%E2%80%93neodymium_dating
https://grokipedia.com/page/Samarium%E2%80%93neodymium_dating
https://grokipedia.com/page/Samarium%E2%80%93neodymium_dating
https://en.wikipedia.org/wiki/Samarium%E2%80%93neodymium_dating
https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://www.wjec.co.uk/media/1qsdxyps/samarium-neodimium-dating-version-2.docx
https://en.wikipedia.org/wiki/Samarium%E2%80%93neodymium_dating
https://www.wjec.co.uk/media/1qsdxyps/samarium-neodimium-dating-version-2.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nd versus
147147
Sm/
144144

Nd, they should form a straight line called an isochron.[1][4] The slope of this line is directly
related to the age of the samples, and the y-intercept provides the initial

143143

Nd/

144144

Nd ratio at the time of formation, which gives insights into the source of the magma.[1]

The isochron equation is:

(ngcontent-ng-c4139270029="" _nghost-ng-c1097911779="" class="inline ng-star-inserted">

143143

Nd/

144144

Nd)

presentpresent

= (ngcontent-ng-c4139270029="" _nghost-ng-c1097911779="" class="inline ng-star-inserted">
143143

Nd/

144144

Nd)

initialinitial
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+ (ngcontent-ng-c4139270029="" _nghost-ng-c1097911779="" class="inline ng-star-inserted">
147147

Sm/

144144

Nd)

presentpresent

* (e

AAt

-1)

where:

e tis the age of the sample

e M\is the decay constant of

147147

Sm

e (e$MM}$-1) is the slope of the isochron[1]

Quantitative Data Summary

The accuracy of Sm-Nd dating relies on precise values for decay constants and standard
isotopic ratios.
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Parameter

Value

Reference

Half-life of ngcontent-ng-
c4139270029="" _nghost-ng-
€1097911779="" class="inline

ng-star-inserted">
147147
Sm (T

1/21/2

1.066 x 10

1111

years

[1](6]

Decay constant of
147147

SUE)

6.54 x 10

-12-12

yr

-1-1

[7]

Natural Abundance of

147147

Sm

15%

[8]

Present-day CHUR
143143

Nd/

144144

Nd

0.512638

[317]

Present-day CHUR
147147

Sm/

0.1967

[9]
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144144

Nd

Present-day Depleted Mantle
(DM)
143143
~0.51315 [7]
Nd/
144144

Nd

Present-day Depleted Mantle
(DM)

147147

~0.2137 [7]
Sm/
144144

Nd

CHUR: Chondritic Uniform Reservoir, representing the primitive mantle composition. DM:
Depleted Mantle, representing the mantle after the extraction of continental crust.

Experimental Protocols
The determination of Sm-Nd ages involves several meticulous laboratory procedures.
A. Sample Preparation and Dissolution

e Crushing and Pulverization: Rock samples are first cleaned of any weathered surfaces, then
crushed into smaller chips using a jaw crusher, and finally pulverized into a fine powder
using a shatterbox or agate mortar to ensure homogeneity.

 Dissolution: A precisely weighed amount of the rock powder is digested using a mixture of
strong acids, typically hydrofluoric (HF) and nitric (HNO3s) acids, in a sealed Teflon beaker.
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This process is often carried out on a hot plate for several days to ensure complete
dissolution of all minerals. Perchloric acid (HCIO4) may also be used.[10]

B. Chemical Separation of Sm and Nd

e Initial lon Exchange: The dissolved sample solution is passed through a cation-exchange
chromatography column.[11] This initial step separates the bulk of major elements (like Fe,
Mg, Al) from the rare earth elements (REESs), including Sm and Nd.[11]

o REE Separation: The collected REE fraction is then passed through a second
chromatography column containing a specialized resin (e.g., Ln resin with HDEHP) that
separates individual REEs from each other.[10][11] This step is crucial to isolate pure Sm
and Nd fractions to avoid isobaric interferences during mass spectrometry.[12]

C. Mass Spectrometry

 Instrumentation: The isotopic compositions of the purified Sm and Nd fractions are measured
using a high-precision mass spectrometer. The two main types of instruments used are
Thermal lonization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled
Plasma Mass Spectrometry (MC-ICP-MS).[13][14]

e Analysis:

o In TIMS, a small amount of the purified sample is loaded onto a metal filament. The
filament is heated to ionize the sample, and the resulting ion beam is accelerated into a
magnetic field that separates the isotopes based on their mass-to-charge ratio. TIMS is
known for its high precision.[12][14]

o In MC-ICP-MS, the sample is introduced as a liquid or aerosol into a high-temperature
argon plasma, which ionizes the atoms. The ions are then introduced into the mass
spectrometer. MC-ICP-MS offers high sample throughput.[10][14]

o Data Acquisition: The instrument measures the intensities of the ion beams for the different
isotopes of Nd (

143143
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Nd,

144144

Nd,

142142

Nd, etc.) and Sm (
147147

Sm). The ratios of these isotopes are then calculated. Corrections are applied for mass
fractionation and isobaric interferences (e.g., from other elements like Cerium and Samarium
on Neodymium isotopes).[12]
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Caption: Alpha decay of Samarium-147 to Neodymium-143.
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Caption: The Sm-Nd isochron diagram for age determination.
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Caption: Experimental workflow for Sm-Nd dating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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